Cas no 2137472-80-9 (8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol)
8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1159232
- 2137472-80-9
- 8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol
- 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol
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- Inchi: 1S/C11H21NO2/c12-11(8-13)6-5-10(9(14)7-11)3-1-2-4-10/h9,13-14H,1-8,12H2
- InChI Key: ZRXBMUXDIXGPCG-UHFFFAOYSA-N
- SMILES: OC1CC(CO)(CCC21CCCC2)N
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66.5Ų
8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159232-0.05g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 0.05g |
$1056.0 | 2023-05-27 | ||
| Enamine | EN300-1159232-0.1g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 0.1g |
$1106.0 | 2023-05-27 | ||
| Enamine | EN300-1159232-0.25g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 0.25g |
$1156.0 | 2023-05-27 | ||
| Enamine | EN300-1159232-0.5g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 0.5g |
$1207.0 | 2023-05-27 | ||
| Enamine | EN300-1159232-1.0g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 1g |
$1256.0 | 2023-05-27 | ||
| Enamine | EN300-1159232-2.5g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 2.5g |
$2464.0 | 2023-05-27 | ||
| Enamine | EN300-1159232-5.0g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 5g |
$3645.0 | 2023-05-27 | ||
| Enamine | EN300-1159232-10.0g |
8-amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol |
2137472-80-9 | 10g |
$5405.0 | 2023-05-27 |
8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol
Comprehensive Overview of 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol (CAS No. 2137472-80-9)
The compound 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol (CAS No. 2137472-80-9) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The presence of both amino and hydroxymethyl functional groups on the spiro[4.5]decane scaffold makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its structural resemblance to bioactive molecules targeting neurotransmitter systems.
In recent years, the demand for spirocyclic compounds like 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol has surged, driven by their applications in medicinal chemistry and drug design. The spiro[4.5]decane core is known for its conformational rigidity, which can enhance binding affinity to biological targets. This property aligns with current trends in fragment-based drug discovery (FBDD), where rigid scaffolds are prized for their ability to improve drug-like properties. Additionally, the compound's hydroxyl and amino groups offer sites for further derivatization, making it a valuable tool for structure-activity relationship (SAR) studies.
The synthesis of 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol often involves multi-step organic transformations, including reductive amination and spirocyclization reactions. These methods are frequently optimized to achieve high yields and purity, as the compound's quality is critical for downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely employed to characterize the compound, ensuring compliance with industry standards. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this molecule.
Beyond pharmaceuticals, 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol has potential applications in material science, particularly in the development of functional polymers and supramolecular assemblies. Its ability to form hydrogen bonds and participate in molecular recognition processes makes it a candidate for designing smart materials with responsive properties. This versatility has led to increased patent filings and publications, reflecting its commercial and academic relevance.
From an SEO perspective, keywords such as "spirocyclic compound synthesis", "amino alcohol applications", and "CAS 2137472-80-9 supplier" are frequently searched by researchers and industry professionals. Addressing these queries, this article highlights the compound's role in advancing precision medicine and biomaterials innovation. Furthermore, discussions on scalable synthesis and regulatory compliance resonate with audiences seeking practical insights into its industrial adoption.
In conclusion, 8-Amino-8-(hydroxymethyl)spiro[4.5]decan-6-ol (CAS No. 2137472-80-9) represents a promising candidate for diverse scientific endeavors. Its structural complexity and functional group diversity align with contemporary research priorities, including targeted drug delivery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.
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